Indomethacin Acyl-β-D-glucuronide
Indomethacin Acyl-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
75523-11-4
VCID:
VC0020705
InChI:
InChI=1S/C25H24ClNO10/c1-11-15(10-18(28)36-25-21(31)19(29)20(30)22(37-25)24(33)34)16-9-14(35-2)7-8-17(16)27(11)23(32)12-3-5-13(26)6-4-12/h3-9,19-22,25,29-31H,10H2,1-2H3,(H,33,34)/t19-,20-,21+,22-,25+/m0/s1
SMILES:
CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C₂₅H₂₄ClNO₁₀
Molecular Weight:
533.91
Indomethacin Acyl-β-D-glucuronide
CAS No.: 75523-11-4
Reference Standards
VCID: VC0020705
Molecular Formula: C₂₅H₂₄ClNO₁₀
Molecular Weight: 533.91
CAS No. | 75523-11-4 |
---|---|
Product Name | Indomethacin Acyl-β-D-glucuronide |
Molecular Formula | C₂₅H₂₄ClNO₁₀ |
Molecular Weight | 533.91 |
IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C25H24ClNO10/c1-11-15(10-18(28)36-25-21(31)19(29)20(30)22(37-25)24(33)34)16-9-14(35-2)7-8-17(16)27(11)23(32)12-3-5-13(26)6-4-12/h3-9,19-22,25,29-31H,10H2,1-2H3,(H,33,34)/t19-,20-,21+,22-,25+/m0/s1 |
SMILES | CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
Synonyms | 1-[1-(4-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetate] β-D-Glucopyranuronic Acid; Indomethacin Glucuronide; |
PubChem Compound | 70691027 |
Last Modified | Nov 14 2021 |
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